Cas no 1797026-73-3 ((4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone)

• Product Name: (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone
• CAS No: 1797026-73-3
• MF: C₁₅H₁₅N₇O₂
• MW: 325.325301408768
• CID: 6289921
• PubChem ID: 71810999
• Update Time: 2025-07-19

(4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 1797026-73-3
• (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone
• furan-2-yl-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]methanone
• 3-[4-(furan-2-carbonyl)piperazin-1-yl]-6-(1H-1,2,4-triazol-1-yl)pyridazine
• AKOS024569278
• F6458-0083

• Inchi： 1S/C15H15N7O2/c23-15(12-2-1-9-24-12)21-7-5-20(6-8-21)13-3-4-14(19-18-13)22-11-16-10-17-22/h1-4,9-11H,5-8H2
• InChI Key： OLAFNGIDUPZPMI-UHFFFAOYSA-N
• SMILES： O=C(C1=CC=CO1)N1CCN(C2=CC=C(N3C=NC=N3)N=N2)CC1

Computed Properties

• Exact Mass: 325.12872275g/mol
• Monoisotopic Mass: 325.12872275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 93.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone

Introduction to (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone and Its Significance in Modern Chemical Biology

Compound with the CAS number 1797026-73-3 and the systematic name (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone represents a fascinating molecule with significant potential in the field of chemical biology. This compound, characterized by its intricate structural framework, has garnered attention due to its unique pharmacophoric features and promising applications in drug discovery and therapeutic development.

The structural composition of this molecule is a testament to the ingenuity of medicinal chemists who have meticulously designed it to interact with biological targets in a highly specific manner. The presence of multiple heterocyclic rings, including a pyridazine moiety linked to a piperazine ring and an adjacent furan group, contributes to its complex binding profile. These structural elements not only enhance the molecule's solubility and bioavailability but also modulate its interactions with biological receptors.

In recent years, there has been a surge in research focused on developing novel compounds that can modulate neurotransmitter systems. The piperazine moiety in this compound is particularly noteworthy, as it is known to be a key pharmacophore in many psychoactive drugs. Its ability to interact with serotonin and dopamine receptors has made it a valuable scaffold for designing compounds with potential therapeutic effects in neurological disorders.

The triazole ring attached to the pyridazine ring adds another layer of complexity to this molecule. Triazoles are known for their stability and their ability to participate in hydrogen bonding interactions, which can enhance binding affinity. This feature has been exploited in various drug molecules to improve their pharmacokinetic properties. Additionally, the furan group contributes to the molecule's overall electronic properties, influencing its reactivity and interaction with biological targets.

Recent studies have highlighted the importance of multitarget engagement in drug design, where a single compound interacts with multiple biological targets to produce a synergistic therapeutic effect. The compound (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone exemplifies this approach. Its structural features allow it to interact with both serotonin and dopamine receptors simultaneously, making it a promising candidate for treating conditions that involve dysregulation of these neurotransmitter systems.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex heterocyclic framework efficiently. These methods not only improve the synthetic route but also enhance the overall quality of the final product.

In terms of biological activity, preliminary studies have shown that this compound exhibits significant affinity for serotonin 5-HT1A receptors. This receptor is implicated in various neurological disorders, including depression, anxiety, and cognitive dysfunction. By modulating 5-HT1A receptor activity, this compound may offer therapeutic benefits in these conditions. Furthermore, its interaction with dopamine receptors suggests potential applications in treating neurodegenerative diseases such as Parkinson's disease.

The pharmacokinetic profile of (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)(furan-2-yl)methanone has been carefully evaluated through preclinical studies. These studies indicate that the compound has favorable oral bioavailability and moderate metabolic stability. Its solubility profile also suggests potential for formulation into oral dosage forms, making it suitable for clinical translation.

The development of new drug candidates is often hampered by issues related to patentability and intellectual property rights. However, the unique structural features of this compound provide strong patentable claims due to its novel connectivity and stereochemistry. This has generated significant interest from pharmaceutical companies looking to develop next-generation therapeutics based on innovative chemical scaffolds.

The future direction of research on this compound includes further exploration of its pharmacological effects in animal models and ultimately human clinical trials. Additionally, computational modeling techniques such as molecular dynamics simulations and virtual screening can be employed to gain deeper insights into its mechanism of action and optimize its pharmacological properties.

In conclusion, (4-(6-(1H-1,2,4-triazol-1-yl)pyridazin-3-yl)piperazin-1-y](furan - 2 - ylmethanone represents a significant advancement in the field of chemical biology due to its complex structure and promising biological activity. Its development underscores the importance of innovative drug design strategies that leverage structural complexity to achieve multitarget engagement and improved therapeutic outcomes.